1-[4-(2,4-Difluorophenyl)-1,3-thiazol-2-yl]piperazine

• Molecular Formula: C13H13F2N3S
• Molecular Weight: 281.33 g/mol
• IUPAC Name: 4-(2,4-difluorophenyl)-2-piperazin-1-yl-1,3-thiazole
• InChI: InChI=1S/C13H13F2N3S/c14-9-1-2-10(11(15)7-9)12-8-19-13(17-12)18-5-3-16-4-6-18/h1-2,7-8,16H,3-6H2
• InChI Key: LLYVBQOYULOJKC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NC(=CS2)C3=C(C=C(C=C3)F)F

Description

1-[4-(2,4-Difluorophenyl)-1,3-thiazol-2-yl]piperazine is a useful research compound. Its molecular formula is C13H13F2N3S and its molecular weight is 281.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 4 N solution (50 ml) of hydrogen chloride in ethyl acetate was added to a solution of tert-butyl 4-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]piperazine-1-carboxylate (3.80 g, 9.96 mmol) in ethyl acetate (100 ml), and the mixture was stirred at room temperature for 14 hours. Hexane was poured to the reaction mixture, and crystals were collected by filtration to give 1-[4-(2,4-difluorophenyl)-1,3-thiazol-2-yl]piperazine hydrochloride. The hydrochloride was dissolved in water, neutralized with a 1 N sodium hydroxide aqueous solution, and extracted with chloroform. The extract was washed with water, and dried over anhydrous magnesium sulfate, and the solvent was distilled off under reduced pressure to give 2.06 g, (73.7%) of the desired product as a solid.